1-Benzyl-3-[1-(1h-indol-3-yl)ethyl]piperidin-4-one

• Molecular Formula: C22H24N2O
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 1-benzyl-3-[1-(1H-indol-3-yl)ethyl]piperidin-4-one
• InChI: InChI=1S/C22H24N2O/c1-16(19-13-23-21-10-6-5-9-18(19)21)20-15-24(12-11-22(20)25)14-17-7-3-2-4-8-17/h2-10,13,16,20,23H,11-12,14-15H2,1H3
• InChI Key: KHACYSVTSFLQMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CN(CCC1=O)CC2=CC=CC=C2)C3=CNC4=CC=CC=C43
• CAS No.: 39032-87-6

Description

1-Benzyl-3-[1-(1h-indol-3-yl)ethyl]piperidin-4-one is a complex organic compound that features an indole moiety, a piperidine ring, and a benzyl group. The indole structure is a significant heterocyclic system found in many natural products and pharmaceuticals, known for its diverse biological activities .

Preparation Methods

The synthesis of 1-Benzyl-3-[1-(1h-indol-3-yl)ethyl]piperidin-4-one typically involves multiple steps, starting with the formation of the indole moiety. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions . The piperidine ring can be introduced through a Mannich reaction, where formaldehyde and a secondary amine react with a ketone. Industrial production methods often involve optimizing these reactions for higher yields and purity, using catalysts and controlled reaction conditions .

Chemical Reactions Analysis

1-Benzyl-3-[1-(1h-indol-3-yl)ethyl]piperidin-4-one undergoes various chemical reactions, including:

Oxidation: The indole moiety can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxindole derivatives.

Reduction: The compound can be reduced using hydrogenation or metal hydrides, affecting the piperidine ring and potentially leading to the formation of piperidine derivatives.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Scientific Research Applications

1-Benzyl-3-[1-(1h-indol-3-yl)ethyl]piperidin-4-one has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s indole moiety is known for its biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Research explores its potential as a therapeutic agent due to its interaction with various biological targets.

Industry: It is used in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-Benzyl-3-[1-(1h-indol-3-yl)ethyl]piperidin-4-one involves its interaction with specific molecular targets. The indole moiety can bind to receptors and enzymes, modulating their activity. For example, it may inhibit enzymes involved in cell proliferation, leading to anticancer effects . The piperidine ring can enhance the compound’s binding affinity and selectivity .

Comparison with Similar Compounds

1-Benzyl-3-[1-(1h-indol-3-yl)ethyl]piperidin-4-one can be compared with other indole derivatives, such as:

Indole-3-acetic acid: A plant hormone with growth-regulating properties.

Tryptophan: An essential amino acid involved in protein synthesis.

Serotonin: A neurotransmitter derived from tryptophan, involved in mood regulation.

The uniqueness of this compound lies in its combined structural features, which confer distinct chemical reactivity and biological activity .